Cas no 2248294-03-1 (Tert-butyl 3-(oxan-4-yl)pyrrolidine-3-carboxylate)

• Product Name: Tert-butyl 3-(oxan-4-yl)pyrrolidine-3-carboxylate
• CAS No: 2248294-03-1
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 6035879
• PubChem ID: 137941967
• Update Time: 2025-05-19

Tert-butyl 3-(oxan-4-yl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-(oxan-4-yl)pyrrolidine-3-carboxylate
• EN300-6512404
• 2248294-03-1

• Inchi： 1S/C14H25NO3/c1-13(2,3)18-12(16)14(6-7-15-10-14)11-4-8-17-9-5-11/h11,15H,4-10H2,1-3H3
• InChI Key： DKWGDNCYOZUVFW-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C1(C(=O)OC(C)(C)C)CNCC1

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 47.6Ų

Additional information on Tert-butyl 3-(oxan-4-yl)pyrrolidine-3-carboxylate

Comprehensive Guide to Tert-butyl 3-(oxan-4-yl)pyrrolidine-3-carboxylate (CAS No. 2248294-03-1)

Tert-butyl 3-(oxan-4-yl)pyrrolidine-3-carboxylate (CAS No. 2248294-03-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a pyrrolidine derivative, is widely utilized in drug discovery and medicinal chemistry due to its unique structural properties. The presence of both tert-butyl ester and oxan-4-yl groups makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in developing central nervous system (CNS) therapeutics and enzyme inhibitors.

The chemical structure of Tert-butyl 3-(oxan-4-yl)pyrrolidine-3-carboxylate features a pyrrolidine ring substituted with a tetrahydropyran (oxane) moiety and a tert-butoxycarbonyl (Boc) protecting group. This combination enhances its stability and reactivity, making it suitable for multi-step synthetic routes. Its molecular formula is C₁₄H₂₅NO₃, with a molar mass of approximately 255.36 g/mol. The compound's solubility in organic solvents like dichloromethane (DCM) and dimethyl sulfoxide (DMSO) facilitates its use in laboratory settings.

One of the key reasons for the growing interest in Tert-butyl 3-(oxan-4-yl)pyrrolidine-3-carboxylate is its role in the synthesis of neuroactive compounds. Recent studies highlight its utility in creating GABA receptor modulators and dopamine agonists, which are critical for treating neurological disorders such as epilepsy and Parkinson's disease. Additionally, its chiral center allows for the development of enantiomerically pure drugs, a hot topic in modern pharmaceutical chemistry.

From an industrial perspective, the demand for Tert-butyl 3-(oxan-4-yl)pyrrolidine-3-carboxylate is rising due to its applications in high-throughput screening (HTS) and combinatorial chemistry. Companies specializing in custom synthesis and contract research organizations (CROs) frequently seek this compound for client projects. Its compatibility with microwave-assisted synthesis and flow chemistry techniques further enhances its appeal in accelerating drug development timelines.

For researchers looking to purchase Tert-butyl 3-(oxan-4-yl)pyrrolidine-3-carboxylate, it is essential to verify the supplier's certificate of analysis (CoA) and purity specifications. The compound is typically available in quantities ranging from milligrams to kilograms, with prices varying based on purity and scale. Storage recommendations include keeping it in a cool, dry place under inert conditions to prevent degradation.

In summary, Tert-butyl 3-(oxan-4-yl)pyrrolidine-3-carboxylate (CAS No. 2248294-03-1) is a valuable building block in medicinal chemistry, with applications spanning CNS drug development, enzyme inhibition studies, and high-efficiency synthesis. Its structural features and reactivity profile make it a sought-after compound in both academic and industrial research. As the pharmaceutical industry continues to explore novel therapeutic avenues, the importance of such pyrrolidine-based intermediates is expected to grow exponentially.